8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester

• CAS No.: 81763-05-5
• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• IUPAC Name: methyl 2-acetyl-9-methyl-5-methylidenedec-8-enoate
• InChI: InChI=1S/C15H24O3/c1-11(2)7-6-8-12(3)9-10-14(13(4)16)15(17)18-5/h7,14H,3,6,8-10H2,1-2,4-5H3
• InChI Key: XAUORBRNMMKFQM-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=C)CCC(C(=O)C)C(=O)OC)C

Description

8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester is an organic compound with the molecular formula C15H24O3 . This compound is characterized by its unique structure, which includes multiple double bonds, an ester group, and a ketone group . It is used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

The synthesis of 8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester involves several steps. One common method includes the esterification of the corresponding acid with methanol in the presence of an acid catalyst . The reaction conditions typically involve heating the mixture under reflux to drive the reaction to completion. Industrial production methods may involve more efficient catalytic processes and continuous flow reactors to increase yield and purity .

Chemical Reactions Analysis

8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ester group to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ester group is replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester is utilized in various fields of scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of fragrances and flavors.

Mechanism of Action

The mechanism of action of 8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester involves its interaction with specific molecular targets and pathways. The ester and ketone groups in the compound can participate in various biochemical reactions, influencing cellular processes . The exact molecular targets and pathways are still under investigation, but it is believed that the compound can modulate enzyme activities and receptor functions .

Comparison with Similar Compounds

8-Decenoic acid, 2-acetyl-9-methyl-5-methylene-, methyl ester can be compared with similar compounds such as:

2,3-Decadienoic acid, 5,5-dimethyl-8-methylene-9-oxo-, methyl ester: This compound has a similar structure but differs in the position and nature of the functional groups.

9-Octadecenoic acid, methyl ester: Another similar compound with a different carbon chain length and functional group arrangement.

The uniqueness of this compound lies in its specific combination of functional groups and double bonds, which confer distinct chemical and biological properties .